Cas no 64030-97-3 (1H-Indazole, 3,5,7-trinitro-)

• Product Name: 1H-Indazole, 3,5,7-trinitro-
• CAS No: 64030-97-3
• MF: C₇H₃N₅O₆
• MW: 253.128620386124
• CID: 425090
• PubChem ID: 135439139
• Update Time: 2025-04-19

1H-Indazole, 3,5,7-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,5,7-trinitro-
• 3,5,7-trinitro-1H-indazole
• 3,5,7-trinitroindazole
• 64030-97-3
• DTXSID70373137
• AKOS004910386

• Inchi： 1S/C7H3N5O6/c13-10(14)3-1-4-6(5(2-3)11(15)16)8-9-7(4)12(17)18/h1-2H,(H,8,9)
• InChI Key： KOAHZRIVRRKQJP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C([N+](=O)[O-])NN=C21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.00839
• Monoisotopic Mass: 253.00833283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 158.1